Cas no 2228245-05-2 (N-{3-(oxiran-2-yl)methylphenyl}acetamide)

• Product Name: N-{3-(oxiran-2-yl)methylphenyl}acetamide
• CAS No: 2228245-05-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5800872
• PubChem ID: 165657776
• Update Time: 2025-06-30

N-{3-(oxiran-2-yl)methylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(oxiran-2-yl)methylphenyl}acetamide
• N-{3-[(oxiran-2-yl)methyl]phenyl}acetamide
• 2228245-05-2
• EN300-1740812

• Inchi： 1S/C11H13NO2/c1-8(13)12-10-4-2-3-9(5-10)6-11-7-14-11/h2-5,11H,6-7H2,1H3,(H,12,13)
• InChI Key： ZWTITYMSKVCYCS-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Additional information on N-{3-(oxiran-2-yl)methylphenyl}acetamide

Comprehensive Overview of N-{3-(oxiran-2-yl)methylphenyl}acetamide (CAS No. 2228245-05-2)

N-{3-(oxiran-2-yl)methylphenyl}acetamide, identified by the CAS registry number 2228245-05-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and advanced materials. The molecule consists of an acetamide group attached to a phenyl ring, which is further substituted with an oxiran-2-ylmethyl group. This combination of functional groups imparts distinctive chemical properties, making it a subject of extensive research.

The oxiran-2-yl group, also known as an epoxide group, is a three-membered cyclic ether that introduces strain into the molecule, enhancing its reactivity. This feature makes N-{3-(oxiran-2-yl)methylphenyl}acetamide a valuable precursor in organic synthesis. Recent studies have explored its role in the synthesis of bioactive compounds, where the epoxide group can undergo ring-opening reactions under specific conditions to yield diverse products.

One of the most notable aspects of this compound is its versatility in chemical transformations. Researchers have demonstrated that the acetamide group can participate in various reactions, such as nucleophilic substitutions and condensations, enabling the construction of complex molecular architectures. Moreover, the phenyl ring serves as a rigid platform for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In terms of physical properties, N-{3-(oxiran-2-yl)methylphenyl}acetamide exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in organic synthesis protocols that require precise control over reaction conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the epoxide group significantly influences the electron distribution within the molecule, facilitating selective reactivity patterns. This understanding has paved the way for innovative synthetic strategies that exploit these electronic effects to achieve higher yields and selectivity in chemical reactions.

The application of N-{3-(oxiran-2-yl)methylphenyl}acetamide extends beyond traditional organic synthesis. It has been employed as a building block in the development of advanced materials, including polymers and hybrid materials. For instance, researchers have utilized this compound to synthesize stimuli-responsive polymers that exhibit reversible changes in their physical properties upon exposure to external stimuli such as temperature or pH.

In conclusion, N-{3-(oxiran-2-yl)methylphenyl}acetamide (CAS No. 2228245-05-2) stands out as a versatile and multifunctional compound with promising applications across various disciplines. Its unique combination of functional groups and favorable physical properties positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new aspects of its chemistry and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.